Cas no 1179970-82-1 (1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 1179970-82-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5450255
• PubChem ID: 60949842
• Update Time: 2025-06-13

1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Methylphenyl)-1-pyrrolidinyl]-2-propen-1-one
• 1-[2-(2-methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• EN300-6636706
• Z608674738
• AKOS010173982
• 1179970-82-1
• 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C14H17NO/c1-3-14(16)15-10-6-9-13(15)12-8-5-4-7-11(12)2/h3-5,7-8,13H,1,6,9-10H2,2H3
• InChI Key： OFDVLVACXJSOFI-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.3±32.0 °C(Predicted)
• pka: -1.54±0.40(Predicted)

Additional information on 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one

Comprehensive Overview of 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 1179970-82-1)

1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one, identified by its CAS No. 1179970-82-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyrrolidine ring with a 2-methylphenyl substituent and an acryloyl group, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₄H₁₇NO, and precise stereochemistry contribute to its reactivity and potential utility in drug discovery pipelines.

In recent years, the demand for pyrrolidine-based derivatives like 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one has surged due to their role in modulating biological targets. Researchers frequently explore its applications in kinase inhibition and GPCR (G-protein-coupled receptor) modulation, aligning with trends in personalized medicine and small-molecule therapeutics. The compound’s enone functionality also makes it a candidate for Michael addition reactions, a hot topic in green chemistry and sustainable synthesis.

The synthesis of CAS No. 1179970-82-1 typically involves multi-step organic transformations, including N-alkylation and acylations, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a common concern among purchasers seeking high-quality intermediates. Discussions in forums often highlight questions like "How to improve the stability of acryloyl-containing compounds?" or "What solvents are compatible with this pyrrolidine derivative?", reflecting practical challenges in handling this molecule.

From an industrial perspective, 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one is valued for its scalability. Manufacturers emphasize cost-effective routes and low-waste processes, responding to the growing emphasis on ESG (Environmental, Social, and Governance) compliance. Regulatory guidelines for similar compounds often focus on REACH and ICH stability protocols, which are frequently searched terms among compliance officers.

Emerging studies suggest potential applications of this compound in neuropharmacology, particularly in targeting dopamine receptors. This aligns with rising interest in CNS disorders and neurodegenerative diseases, areas where users actively seek novel scaffolds. Additionally, its structural similarity to approved drugs sparks curiosity about patent landscapes and IP strategies, common queries in pharmaceutical business intelligence.

In summary, 1-[2-(2-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 1179970-82-1) represents a compelling case study in modern medicinal chemistry. Its dual role as a synthetic building block and a biological probe underscores its relevance across academia and industry. As research evolves, this compound may unlock further innovations in targeted therapy and catalysis, addressing both scientific and sustainability-driven demands.